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Compound of Interest

Compound Name: DL-m-Tyrosine-d3

Cat. No.: B15622824

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of DL-
m-Tyrosine-d3. Due to the limited availability of direct quantitative data for this deuterated
compound, this document leverages solubility data for the closely related, non-deuterated
compounds, DL-Tyrosine and L-Tyrosine, as reliable proxies. Deuteration is generally
understood to have a minimal impact on the solubility of a molecule. This guide presents
available solubility data, outlines a detailed experimental protocol for solubility determination,
and provides visual diagrams to illustrate experimental workflows and the factors influencing
solubility.

Data Presentation: Solubility Profile

The following tables summarize the known solubility of DL-Tyrosine and L-Tyrosine in various
common laboratory solvents. This data is intended to serve as a strong indicator of the
expected solubility of DL-m-Tyrosine-d3.

Table 1: Quantitative Solubility Data for Tyrosine Analogs
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Compound Solvent Temperature (°C) Solubility
L-Tyrosine Water 25 0.453 g/L[1]

) 5 5 mg/mL (27.60 mM)
DL-Tyrosine 0.1 M HCI Not Specified 2]

] N 10 mg/mL (55.19 mM)
DL-Tyrosine 0.1 M NaOH Not Specified 2]

] N 0.1 mg/mL (0.55 mM)

L-Tyrosine DMSO Not Specified

[3]

Table 2: Qualitative Solubility Observations for Tyrosine Analogs

Compound Solvent Observation Source(s)

) Insoluble (< 0.1
DL-Tyrosine Water [2]
mg/mL)

_ Insoluble or slightly
DL-Tyrosine DMSO [2][4]
soluble (< 1 mg/mL)

L-Tyrosine Ethanol Slightly soluble [1]
] Data not readily
L-Tyrosine Methanol _
available
L-Tyrosine DMF Slightly soluble [5]
DL-m-Tyrosine 1M HCI Soluble [6]

Experimental Protocols: Determining Solubility

The following is a generalized, yet detailed, methodology for determining the solubility of a
compound such as DL-m-Tyrosine-d3. This protocol is based on standard laboratory practices
for solubility assessment.

Protocol: Equilibrium Solubility Determination by the
Shake-Flask Method
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1. Objective: To determine the equilibrium solubility of DL-m-Tyrosine-d3 in a given solvent at
a specified temperature.

. Materials:

DL-m-Tyrosine-d3 (solid)

Solvent of interest (e.g., water, ethanol, DMSO)

Vials with screw caps

Orbital shaker or rotator

Constant temperature bath or incubator

Analytical balance

Syringe filters (0.22 um)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer

. Procedure:
Preparation of Saturated Solutions:

Add an excess amount of solid DL-m-Tyrosine-d3 to a series of vials. The excess solid is
crucial to ensure that equilibrium with the saturated solution is reached.
Add a known volume of the desired solvent to each vial.

Equilibration:

Securely cap the vials.

Place the vials in an orbital shaker or rotator within a constant temperature bath set to the
desired temperature (e.g., 25 °C).

Allow the samples to equilibrate for a sufficient period (typically 24-72 hours) to ensure the
solution is fully saturated. The system has reached equilibrium when the concentration of the
solute in the solution remains constant over time.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a short period to let the excess
solid settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the supernatant through a 0.22 um syringe filter into a clean vial to remove
any undissolved solid patrticles.
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e Analysis:

o Prepare a series of standard solutions of DL-m-Tyrosine-d3 of known concentrations in the
same solvent.

e Analyze the filtered sample and the standard solutions using a suitable analytical method
such as HPLC or UV-Vis spectrophotometry.

o Construct a calibration curve from the analysis of the standard solutions.

o Determine the concentration of DL-m-Tyrosine-d3 in the filtered sample by interpolating its
analytical response on the calibration curve.

4. Data Reporting:

o Express the solubility in appropriate units, such as mg/mL, g/L, or molarity (mol/L).
Report the temperature at which the solubility was determined.

Mandatory Visualizations
Experimental Workflow for Solubility Determination
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Preparation

Add excess DL-m-Tyrosine-d3 to vials

:

Add known volume of solvent

Equilibration

Incubate at constant temperature with agitation

:

Allow to equilibrate for 24-72 hours

Sampling & Analysis

Withdraw and filter supernatant

:

Analyze by HPLC or UV-Vis

:

Determine concentration from calibration curve

Solubility Data

Report Solubility (mg/mL, g/L, M)

Click to download full resolution via product page

Caption: Workflow for determining the equilibrium solubility of a compound.
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Factors Influencing Solubility of DL-m-Tyrosine-d3

Solute Properties (DL-m-Tyrosine-d3)

Hydrophobic Group (Aromatic Ring)

Hydrophilic Groups (-OH, -NH2, -COOH)

R

Zwitterionic Nature

Solvent Properties

pH

Hydrogen Bonding Capacity

Polarity

External Conditions

Presence of Salts (‘Salting in'/'Salting out')

Temperature
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Caption: Key factors influencing the solubility of tyrosine and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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